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Compound of Interest

Compound Name: Bromofluoropropane

Cat. No.: B12664809

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the potential hazards associated
with bromofluoropropanes. Due to the limited availability of specific toxicological data for
many bromofluoropropane isomers, this guide synthesizes available information on these
compounds and incorporates data from structurally related halogenated propanes to illustrate
potential hazards. This approach underscores the critical need for further research into this
specific class of chemicals.

Toxicological Hazards

The primary toxicological concerns with bromofluoropropanes, like other halogenated
hydrocarbons, include acute toxicity, irritation, and potential long-term effects such as
carcinogenicity and reproductive toxicity. The extent of these hazards is highly dependent on
the specific isomeric structure, including the position and number of bromine and fluorine

atoms.

Acute Toxicity

Acute toxicity refers to the adverse effects occurring after a single exposure to a substance. It
is typically quantified by the median lethal dose (LD50) for oral and dermal exposure, and the
median lethal concentration (LC50) for inhalation exposure.
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While specific LD50 and LC50 values for many bromofluoropropane isomers are not readily
available in the public domain, data for structurally similar compounds provide an indication of
their potential acute toxicity. For instance, 1-bromo-3-chloropropane has a reported oral LD50
in rats of 930 mg/kg and an inhalation LC50 in rats of 5.688 mg/L for a 4-hour exposure.[1] 1-
bromopropane has a reported 4-hour inhalation LC50 in rats of 14,374 ppm.[2] For 1-bromo-3-
fluoropropane, it is classified as harmful if swallowed, though a specific LD50 value is not
provided.[3][4]

Table 1: Acute Toxicity Data for Selected Halogenated Propanes

Chemical CAS Test Route of
. LD50/LC50 Reference
Name Number Species Exposure
1-Bromo-3-
chloropropan 109-70-6 Rat Oral 930 mg/kg [1]
e
1-Bromo-3-
Inhalation
chloropropan 109-70-6 Rat (an) 5.688 mg/L [1]
e
1-Bromo-3-
> 2,000
chloropropan 109-70-6 Rat Dermal [1]
mg/kg
e
1-
Inhalation
Bromopropan  106-94-5 Rat an) 14,374 ppm [2]
e
Harmful if
1-Bromo-3- swallowed
352-91-0 - Oral o [4]
fluoropropane (classification

)

Note: Data for specific bromofluoropropane isomers is limited. The table includes data from
closely related compounds for illustrative purposes.

Irritation
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Bromofluoropropanes are generally considered to be irritating to the skin, eyes, and
respiratory system.[3]

e Skin Irritation: Direct contact can cause redness, inflammation, and dermatitis. 1-bromo-3-
fluoropropane is classified as a skin irritant.[3]

» Eye Irritation: Vapors and direct contact can cause significant eye irritation. 1-bromo-3-
fluoropropane is classified as causing serious eye irritation.[3]

e Respiratory Irritation: Inhalation of vapors may lead to irritation of the nose, throat, and lungs.

[3]

Table 2: Irritation Potential of Selected Halogenated Propanes

Chemical CAS Skin Eye Respiratory
o o o Reference

Name Number Irritation Irritation Irritation
1-Bromo-3- o o o

352-91-0 Irritating Irritating Irritating [3]
fluoropropane
1-Bromo-3- May cause
chloropropan 109-70-6 Irritating Irritating respiratory [5]
e irritation
1-
Bromopropan  106-94-5 Irritating Irritating Irritating [6]
e

Chronic Toxicity and Carcinogenicity

Long-term exposure to some halogenated hydrocarbons has been associated with damage to
the liver, nervous system, and reproductive organs.[7][8] There is limited evidence of a
carcinogenic effect for some related compounds, such as 1-bromo-3-chloropropane.[5] The
International Agency for Research on Cancer (IARC) has not classified the carcinogenicity of
most bromofluoropropanes. However, 1-bromo-3-chloropropane has shown evidence of
carcinogenic activity in animal studies, leading to increased incidences of various tumors.[9]
[10]
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Reproductive and Developmental Toxicity

Some halogenated propanes are suspected of damaging fertility or the unborn child. 1-
bromopropane, for example, is a known reproductive toxicant in animals, causing effects on
both male and female reproductive systems.[7][8] For 1-bromo-3-chloropropane, it is suspected
of causing genetic defects.[1]

Physicochemical Hazards
Flammability

Many bromofluoropropanes are flammable liquids and their vapors can form explosive
mixtures with air.[3] It is crucial to handle these substances away from ignition sources and to
use appropriate safety measures such as grounding and bonding of containers during transfer.

[3]

Table 3: Flammability Data for Selected Halogenated Propanes

Flammability

Chemical Name CAS Number Flash Point o
Classification

1-Bromo-3- ] Flammable liquid and
352-91-0 Not available

fluoropropane vapor[4]

1-Bromo-3- Flammable liquid and
109-70-6 57 °C

chloropropane vapor[11]

1-Bromopropane 106-94-5 - Flammable Liquid[6]

Environmental Hazards

Halogenated hydrocarbons can be persistent in the environment and may have adverse effects
on aquatic life.[5][11] Some bromofluoropropanes may also contribute to the depletion of the
ozone layer.[4] Due to their stability, they can resist breakdown by soil bacteria and persist in

the environment.[12]

Table 4: Environmental Hazard Information
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Ozone Depletion

Chemical Name CAS Number Aquatic Toxicity .
Potential
Harms public health
and the environment
1-Bromo-3- . . .
352-91-0 Not available by destroying ozone in
fluoropropane
the upper
atmosphere[4]
Harmful to aquatic life
1-Bromo-3- ) ) )
109-70-6 with long lasting Not available

chloropropane
effects[1]

Experimental Protocols

Standardized testing methodologies, such as those established by the Organisation for
Economic Co-operation and Development (OECD), are crucial for assessing the hazards of
chemical substances.

Acute Oral Toxicity (OECD 423)

The Acute Toxic Class Method (OECD 423) is a stepwise procedure used to assess the acute
oral toxicity of a substance.[13] The method uses a reduced number of animals and aims to
classify a substance into a specific toxicity category rather than determining a precise LD50
value.[14]

Experimental Workflow for Acute Oral Toxicity (OECD 423)

Stop: GHS Category 5
uuuuuuuuuuu
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Caption: Workflow for the Acute Toxic Class Method (OECD 423).

In Vitro Skin Irritation (OECD 439)

The in vitro skin irritation test using a Reconstructed Human Epidermis (RhE) model (OECD
439) is an alternative to animal testing for assessing the skin irritation potential of chemicals.
[15][16]

Experimental Workflow for In Vitro Skin Irritation (OECD 439)
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(e.g., 42 hours)

'
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Caption: Workflow for the In Vitro Skin Irritation Test (OECD 439).
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Bacterial Reverse Mutation Test (Ames Test)

The Ames test is a widely used method to assess the mutagenic potential of a chemical by
measuring its ability to induce reverse mutations in histidine-requiring strains of Salmonella

typhimurium.[17][18]

Experimental Workflow for the Ames Test
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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